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For researchers, scientists, and drug development professionals, the selection of a disinfectant

extends beyond mere efficacy to encompass its environmental footprint. This guide provides an

objective comparison of performic acid (PFA) and chlorine, two potent disinfectants, focusing

on their environmental impact, supported by experimental data.

Chlorine has long been the standard for disinfection in various applications due to its

effectiveness and low cost.[1] However, its tendency to form harmful disinfection byproducts

(DBPs) and its toxicity to aquatic life have prompted the search for alternatives.[2][3] Performic
acid, a more recent option, is gaining attention as a powerful disinfectant with a potentially

more favorable environmental profile.[4][5] This guide delves into a detailed comparison of

these two agents, examining their byproduct formation, aquatic toxicity, and environmental

degradation pathways.

Disinfection Byproduct (DBP) Formation
A primary concern with chemical disinfection is the formation of DBPs, which can have adverse

health and environmental effects.[6]

Performic Acid (PFA): Studies consistently show that PFA forms minimal to no DBPs

compared to traditional disinfectants like chlorine.[5][7] In typical wastewater, the formation of

halogenated DBPs and N-nitrosamines by PFA is negligible.[5] Research indicates that the

amounts of adsorbable organically bound halogens (AOX), a measure of halogenated organic

compounds, are significantly lower with PFA treatment compared to chlorination.[8] Some full-

scale experiments have reported no formation of byproducts.[9][10] However, the reaction of
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PFA with specific organic compounds can lead to the formation of oxygenated products, such

as S-oxides and N-oxides from compounds containing thioether or amine groups, respectively.

[11][12]

Chlorine: The use of chlorine-based disinfectants is widely associated with the formation of a

range of potentially harmful DBPs.[2] When chlorine reacts with natural organic matter present

in water, it can produce trihalomethanes (THMs), haloacetic acids (HAAs), and

haloacetonitrites (HANs), among others.[6][13] These compounds are regulated in many

regions due to their potential carcinogenic properties.[1][13]

A systematic evaluation in wastewater containing high levels of halides (bromide or iodide)

revealed that while PFA effectively minimized DBP formation, chlorine led to the production of

various halogenated DBPs.[7][14]

Comparative Data on DBP Formation
Disinfectant

DBP Formation
Potential

Typical Byproducts Notes

Performic Acid
Minimal to

negligible[5][7]

Hydrogen peroxide,

formic acid, CO2,

water[3][15]

In saline water, PFA

significantly

outperforms chlorine

in controlling DBP

formation.[7][14]

Chlorine High[2][6]

Trihalomethanes

(THMs), Haloacetic

acids (HAAs),

Haloacetonitrules

(HANs)[6][13]

DBP formation is a

significant concern,

leading to regulatory

limits.[1]

Aquatic Toxicity
The toxicity of the disinfectant and its byproducts to aquatic organisms is a critical factor in its

environmental risk assessment.

Performic Acid (PFA): PFA exhibits toxicity to aquatic organisms, but its rapid degradation

mitigates long-term exposure risks.[3][16] The byproducts of PFA degradation, formic acid and
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hydrogen peroxide, are not considered toxic to aquatic life at the concentrations used for

disinfection.[15]

Chlorine: Chlorine is highly toxic to aquatic life, with the U.S. Environmental Protection Agency

(EPA) setting stringent acute toxicity criteria for both freshwater and saltwater organisms.[3]

The long-lasting residual chlorine and its toxic DBPs can have a significant negative impact on

the ecosystem of the receiving water bodies.[2][17]

Comparative Aquatic Toxicity Data (EC50)
Organism

Performic Acid
(EC50)

Chlorine
Dioxide (EC50)

Reference
Compound

Notes

Daphnia magna 0.85 mg/L[16] <0.09 mg/L[16]

Chlorine (Acute

Toxicity Criterion

for freshwater:

0.019 mg/L[3])

PFA is less toxic

to D. magna than

chlorine dioxide.

Vibrio fischeri 0.24 mg/L[16] 1.10 mg/L[16] -

PFA is more toxic

to V. fischeri than

chlorine dioxide.

P. subcapitata

More toxic than

PAA, less toxic

than ClO2[18]

Most toxic of the

three[18]

Peracetic Acid

(PAA)

The order of

algal toxicity was

found to be ClO2

> PFA > PAA.[18]

EC50 (Median Effective Concentration) is the concentration of a substance that causes a

defined effect in 50% of the test population over a specified period.

Environmental Fate and Degradation
The persistence of a disinfectant in the environment is a key determinant of its long-term

impact.

Performic Acid (PFA): A significant environmental advantage of PFA is its rapid degradation.

[3] It decays more quickly than other peracids like peracetic acid (PAA), with reported first-order

decay constants of 0.031 min⁻¹ for PFA compared to 0.007 min⁻¹ for PAA.[4][19] This fast

decomposition minimizes concerns about residual disinfectant in treated effluents.[4][19] PFA
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ultimately degrades to carbon dioxide and water.[3] Due to its instability, PFA is typically

generated on-site and used within 12 hours.[20]

Chlorine: Chlorine also reacts rapidly in the environment. In the atmosphere, it has a half-life of

about 10 minutes.[21] In water, it reacts to form chloride and various organochlorine

compounds, some of which can be persistent and harmful.[17][21] The ultimate fate of chlorine

in water is the formation of chloride ions.[17]

Performic Acid Degradation Pathway

Chlorine Environmental Pathway

Performic Acid (HCOOOH) Rapid Degradation

Fast kinetics
(k = 0.031 min⁻¹) [1, 8] Degradation Products:

- Carbon Dioxide (CO2)
- Water (H2O)

Benign byproducts [7]

Chlorine (Cl2) Reaction with
Natural Organic Matter

Rapid reaction in water [12]

Disinfection Byproducts:
- Trihalomethanes (THMs)
- Haloacetic Acids (HAAs)

- etc. [5, 14]

Harmful byproducts

Ultimate Fate:
Chloride (Cl⁻) [6]

Click to download full resolution via product page

Caption: Environmental pathways of Performic Acid and Chlorine.

Experimental Protocols
To ensure the reproducibility and validity of the comparative data, understanding the

experimental methodologies is crucial.

Disinfection Byproduct (DBP) Analysis
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A common method for the analysis of DBPs such as THMs, HAAs, and HANs involves the

following steps:

Sample Preparation: Liquid-liquid extraction is used to separate and concentrate the DBPs

from the water sample.[22]

Quenching: The disinfection reaction is stopped at specific time points by adding a

quenching agent, such as sodium sulfite (Na₂SO₃).[23]

Analysis: The extracted DBPs are then analyzed using gas chromatography (GC) or liquid

chromatography (LC), often coupled with mass spectrometry (MS) for identification and

quantification.[22][24] Standard methods, such as those from the U.S. EPA (e.g., EPA

Method 552.3 for HAAs), are often followed.[24]

Water Sample
(Post-Disinfection)

Quench Reaction
(e.g., Sodium Sulfite) [13]

Liquid-Liquid Extraction
of DBPs [15]

Analysis by
GC/MS or LC/MS [15, 23]

DBP Identification
& Quantification

Click to download full resolution via product page

Caption: General workflow for DBP analysis.
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Aquatic Toxicity Testing
Acute aquatic toxicity is often determined using standardized bioassays with indicator species.

For example, the EC50 for Daphnia magna is determined by exposing the organisms to a

range of disinfectant concentrations for a set period (e.g., 24 or 48 hours) and observing the

immobilization or mortality rate. Algal toxicity tests, such as with P. subcapitata, measure the

inhibition of growth over a period like 72 hours.[18]

Conclusion
The choice between performic acid and chlorine for disinfection involves a trade-off between

established efficacy and environmental impact. The experimental data clearly indicates that

while both are effective disinfectants, performic acid presents a significantly lower risk in

terms of forming harmful disinfection byproducts.[5][7] Its rapid degradation to benign

substances further enhances its environmental credentials.[3][19] In contrast, chlorine's

propensity to form a wide array of regulated and potentially carcinogenic DBPs, coupled with its

higher aquatic toxicity, poses greater environmental challenges.[2][3][6] For applications where

the receiving environment is sensitive or where stringent DBP regulations are in place,

performic acid emerges as a compelling and environmentally preferable alternative to

chlorine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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